Cas no 1697010-62-0 (2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde)

2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde structure
1697010-62-0 structure
Product Name:2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde
CAS No:1697010-62-0
MF:C11H9ClN2O
MW:220.65496134758
CID:5696695
PubChem ID:108211656
Update Time:2025-09-25

2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • EN300-1292918
    • 2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde
    • 1697010-62-0
    • Benzaldehyde, 2-(4-chloro-1H-pyrazol-1-yl)-5-methyl-
    • Inchi: 1S/C11H9ClN2O/c1-8-2-3-11(9(4-8)7-15)14-6-10(12)5-13-14/h2-7H,1H3
    • InChI Key: MFGOZQPOVGDYRF-UHFFFAOYSA-N
    • SMILES: ClC1C=NN(C=1)C1C=CC(C)=CC=1C=O

Computed Properties

  • Exact Mass: 220.0403406g/mol
  • Monoisotopic Mass: 220.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 358.4±37.0 °C(Predicted)
  • pka: -1.55±0.10(Predicted)

2-(4-Chloro-1H-pyrazol-1-yl)-5-methylbenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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